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Introduction

The indoline scaffold is a privileged heterocyclic motif frequently encountered in a wide array of
pharmaceuticals and biologically active compounds. Its unique structural and electronic
properties make it a versatile building block in medicinal chemistry, contributing to the
development of agents with diverse therapeutic applications, including anticancer, anti-
inflammatory, and neuroprotective activities.[1] This guide focuses on a specific derivative, 7-
Isopropylindoline, providing an in-depth technical resource for researchers, scientists, and
drug development professionals. While specific experimental data for 7-lsopropylindoline is
not extensively available in public literature, this document synthesizes information from closely
related analogues and established chemical principles to offer a robust predictive and practical
guide.

Chemical and Physical Properties

A thorough understanding of the fundamental physicochemical properties of 7-
Isopropylindoline is essential for its effective use in research and development.
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Property Value Source

CAS Number 954571-03-0 Internal Database

Molecular Formula C11HisN Internal Database

Molecular Weight 161.24 g/mol Internal Database

Appearance Predicted: Colorless to pale Inferred from similar indolines
yellow liquid

Boiling Point Not available

Melting Point Not available

Predicted: Soluble in common
Solubility organic solvents (e.g., DCM, Inferred from similar indolines
MeOH, DMSO)

Synthesis of 7-Isopropylindoline: A Proposed
Synthetic Workflow

While a specific, published protocol for the synthesis of 7-Isopropylindoline is not readily
available, a plausible and efficient synthetic route can be designed based on established
methodologies for the functionalization of the indoline core. The following proposed workflow
leverages the principles of electrophilic aromatic substitution and subsequent reduction.

Conceptual Synthetic Pathway
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Caption: Proposed synthetic workflow for 7-Isopropylindoline.

Step-by-Step Experimental Protocol (Proposed)

Part 1: Protection of the Indoline Nitrogen

o Rationale: The nitrogen atom of the indoline ring is nucleophilic and can interfere with
subsequent electrophilic aromatic substitution reactions. Acetylation provides a robust
protective group that can be removed under basic conditions.

e Procedure:
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1. Dissolve indoline (1.0 eq) in dichloromethane (DCM) in a round-bottom flask under an
inert atmosphere (e.g., nitrogen or argon).

2. Cool the solution to 0 °C using an ice bath.
3. Add acetic anhydride (1.1 eq) dropwise to the stirred solution.

4. Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by Thin
Layer Chromatography (TLC).

5. Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

6. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield 1-acetylindoline.

Part 2: Friedel-Crafts Acylation at the 7-Position

o Rationale: The acetyl protecting group directs electrophilic substitution to the C7 position of
the indoline ring. A Friedel-Crafts acylation introduces a carbonyl group, which can then be
converted to the isopropyl group.

e Procedure:

1. Suspend anhydrous aluminum chloride (AICls, 2.5 eq) in dry DCM in a separate flask
under an inert atmosphere.

2. Cool the suspension to 0 °C and add acetyl chloride (1.2 eq) dropwise.

3. Add a solution of 1-acetylindoline (1.0 eq) in dry DCM dropwise to the reaction mixture.
4. Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

5. Carefully quench the reaction by pouring it onto crushed ice with concentrated HCI.

6. Extract the product with DCM, wash the organic layer with water and brine, dry over
anhydrous sodium sulfate, and concentrate. Purify the crude product by column
chromatography to obtain 7-acetyl-1-acetylindoline.
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Part 3: Grignard Reaction and Reduction to Form the Isopropyl Group

o Rationale: The ketone introduced in the previous step can be converted to a tertiary alcohol
via a Grignard reaction with methylmagnesium bromide. Subsequent reduction of the alcohol
will yield the desired isopropy! group.

e Procedure:

1. Dissolve 7-acetyl-1-acetylindoline (1.0 eq) in dry tetrahydrofuran (THF) under an inert
atmosphere.

2. Cool the solution to 0 °C and add methylmagnesium bromide (2.2 eq, 3.0 M solution in
diethyl ether) dropwise.

3. Allow the reaction to warm to room temperature and stir for 2 hours.
4. Quench the reaction with a saturated aqueous solution of ammonium chloride.

5. Extract the product with ethyl acetate, wash with brine, dry, and concentrate to yield the

tertiary alcohol intermediate.

6. The intermediate alcohol can be reduced to the isopropyl group under standard
conditions, such as treatment with triethylsilane and trifluoroacetic acid.

Part 4: Deprotection of the Indoline Nitrogen

» Rationale: The final step involves the removal of the acetyl protecting group to yield the
target compound, 7-Isopropylindoline.

e Procedure:
1. Dissolve the product from the previous step in a mixture of methanol and water.
2. Add an excess of sodium hydroxide (e.g., 5 eq).
3. Heat the mixture to reflux and stir for 4-6 hours, monitoring by TLC.

4. Cool the reaction to room temperature and neutralize with a dilute acid (e.g., 1M HCI).
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5. Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate,
and concentrate. Purify the final product by column chromatography.

Spectroscopic Characterization (Predicted)

Due to the lack of publicly available spectra for 7-lsopropylindoline, the following are
predicted spectroscopic characteristics based on the analysis of the indoline scaffold and the
isopropyl substituent.

'H NMR Spectroscopy
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BENCHE

Proton
Assignment

Predicted
Chemical Shift

(3, ppm)

Predicted
Multiplicity

Predicted
Coupling
Constant (J,
Hz)

Rationale

Aromatic (C4-H,
C5-H, C6-H)

6.8-7.2

Aromatic protons
on the benzene
ring of the
indoline core.

Indoline N-H

3.5-45

brs

The chemical
shift can vary
depending on
solvent and

concentration.

Indoline C2-H:z

Triplet due to
coupling with the
adjacent C3

protons.

Indoline C3-H:2

Triplet due to
coupling with the
adjacent C2

protons.

Isopropyl CH

2.8-3.2

sept

Septet due to
coupling with the
six equivalent

methyl protons.

Isopropyl CHs

Doublet due to
coupling with the
single methine

proton.

3C NMR Spectroscopy
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Predicted Chemical Shift

Carbon Assignment Rationale
(3, ppm)
) Aromatic carbon bearing the
Aromatic C7 140 - 145 )
isopropy! group.
) Aromatic carbons at the ring
Aromatic C3a, C7a 125 - 150 )
fusion.
Unsubstituted aromatic
Aromatic C4, C5, C6 110 - 130
carbons.
] Aliphatic carbon adjacent to
Indoline C2 ~47 )
the nitrogen.
_ Aliphatic carbon on the five-
Indoline C3 ~30 ]
membered ring.
Methine carbon of the
Isopropyl CH 25-30 i
isopropy! group.
Methyl carbons of the isopropyl
Isopropyl CHs ~23 Y Propy

group.

Infrared (IR) Spectroscopy
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Predicted
Functional Group Wavenumber Intensity Rationale
(cm™)
) Characteristic of a
N-H Stretch 3350 - 3450 Medium, sharp ]
secondary amine.
) ) Aromatic C-H
Aromatic C-H Stretch 3000 - 3100 Medium o
vibrations.
C-H stretches of the
Aliphatic C-H Stretch 2850 - 2970 Strong indoline and isopropyl
groups.[2]
C=C Stretch ) Benzene ring
_ 1580 - 1620 Medium o
(Aromatic) vibrations.
Stretching vibration of
) the carbon-nitrogen
C-N Stretch 1250 - 1350 Medium

bond in the indoline

ring.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 7-lsopropylindoline is expected to show a
molecular ion peak (M*) at m/z = 161. Key fragmentation patterns would likely involve:

e Loss of a methyl group (-CHs): A significant peak at m/z = 146, corresponding to the [M-15]*
ion, resulting from the cleavage of a methyl group from the isopropyl substituent.[3][4]

e Loss of a propyl group (-CsH7): A peak at m/z = 118, corresponding to the [M-43]* ion.

» Retro-Diels-Alder (RDA) type fragmentation: Cleavage of the five-membered ring could also
occur, though this is often less favorable in indolines compared to other heterocyclic
systems.

Applications in Drug Development
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The indoline core is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting
a wide range of pharmacological activities.[1] While the specific biological profile of 7-
Isopropylindoline is not yet defined in the literature, its structural features suggest several
promising avenues for investigation.

Potential Therapeutic Areas

e Oncology: Many substituted indolines act as kinase inhibitors, which are crucial in cancer
therapy. The 7-isopropyl group could potentially enhance binding to the hydrophobic pockets
of certain kinase active sites.[5]

e Anti-inflammatory: Indoline derivatives have been explored as inhibitors of inflammatory
enzymes such as 5-lipoxygenase (5-LOX).[6] The lipophilic isopropyl group may improve cell
permeability and target engagement.

o Central Nervous System (CNS) Disorders: The indoline scaffold is present in several CNS-
active compounds. The modulation of lipophilicity by the isopropyl group could influence
blood-brain barrier penetration, making it a candidate for neurological drug discovery.[7]

Structure-Activity Relationship (SAR) Considerations

The substitution at the 7-position of the indoline ring can significantly impact biological activity.
Studies on related heterocyclic systems have shown that the size and lipophilicity of the
substituent at this position can influence receptor binding and overall potency.[8][9] The
isopropyl group, with its moderate size and lipophilicity, offers a balance that could be favorable
for various biological targets.

Safety and Handling

As a research chemical with limited toxicological data, 7-Isopropylindoline should be handled
with care, following standard laboratory safety procedures. The following guidelines are based
on the known properties of the indoline scaffold and alkylated aromatic amines.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling this
compound.[10]
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» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any potential vapors.

» Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from
oxidizing agents and strong acids.[11]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

7-Isopropylindoline represents a valuable, yet underexplored, building block for drug
discovery and development. This guide provides a comprehensive overview of its chemical
properties, a plausible synthetic strategy, predicted spectroscopic data, and potential
therapeutic applications. By leveraging the foundational knowledge of the indoline scaffold and
the principles of medicinal chemistry, researchers can effectively utilize 7-Isopropylindoline in
the design and synthesis of novel therapeutic agents. As with any research chemical, all
handling and experimental work should be conducted with the utmost attention to safety and
established laboratory protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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